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Compound of Interest

Compound Name: Sodium monensin

Cat. No.: B8523446

For Researchers, Scientists, and Drug Development Professionals

Introduction

Monensin sodium salt, a polyether ionophore antibiotic isolated from Streptomyces
cinnamonensis, is a widely utilized tool in cell biology and drug development research.[1][2] Its
primary mechanism of action involves functioning as a Na+/H+ antiporter, disrupting ionic
gradients across cellular membranes, most notably within the Golgi apparatus.[1][3][4] This
disruption leads to the swelling of Golgi cisternae and the inhibition of vesicular transport,
causing an accumulation of proteins within the Golgi.[5] This property is invaluable for studying
protein secretion pathways and enhancing the detection of intracellular cytokines in
applications like flow cytometry.[5]

This document provides a comprehensive guide for the preparation, storage, and handling of
sodium monensin stock solutions to ensure experimental reproducibility and efficacy.

Data Presentation

The following table summarizes the key quantitative data for the preparation and use of
sodium monensin stock solutions.
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Parameter Value Source(s)

Molecular Weight 692.9 g/mol (Sodium Salt)

Appearance White to light yellow powder [61[7]

Solubility

- Ethanol: ~15-100 mg/mL [1107]

- Methanol: ~50 mg/mL [7]

- Dimethylformamide (DMF):

~1 mg/mL

- Dimethyl Sulfoxide (DMSO):

Soluble, but moisture- 8]

absorbing DMSO may reduce

solubility. Use fresh DMSO.

- Chloroform: Freely soluble [6]

- Acetone: Sparingly soluble [6]

- Water: Practically insoluble [6]
Ethanol, Methanol, DMSO

Recommended Solvents [91[10][8]
(fresh)

) ] 1-10 mM (e.g., 2 mM as a

Stock Solution Concentration [5]
1000X stock) or 1 mg/mL

Typical Working Concentration 1-5uM [5]
3 years at -20°C; Stable for up

Storage (Powder) [1][11]

to 5 years at 2-8°C

Storage (Stock Solution)

- In Ethanol: 1 year at -80°C; 1
month at -20°C

[1]

- In Methanol: Can be stored at
-20°C or lower for up to 6
months (at 400 pg/mL)

[10]
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- Agueous solutions are not
recommended for storage for [10][11]

more than one day

Experimental Protocols

This section provides a detailed methodology for preparing a 2 mM sodium monensin stock
solution (1000X) in 70% ethanol. This concentration is commonly used for cell culture
applications, with a final working concentration of 2 uM.

Materials:

e Sodium Monensin salt (powder, MW: 692.9 g/mol )
e Absolute Ethanol (=99.5%)

» Sterile deionized water

« Sterile conical tubes or vials

o Calibrated analytical balance

e Vortex mixer

e 0.22 um syringe filter (optional, for sterilization)

e Chemical fume hood

o Appropriate Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
Procedure:

o Safety Precautions: Always handle sodium monensin powder in a chemical fume hood to
prevent inhalation.[5] Wear appropriate PPE. Ethanol is flammable and should be kept away
from open flames.[5]
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» Prepare 70% Ethanol: In a sterile container, mix 7 mL of absolute ethanol with 3 mL of sterile
deionized water to create 10 mL of a 70% ethanol solution. Scale the volume as needed.

e Weigh Sodium Monensin Salt:
o In a chemical fume hood, carefully weigh the required amount of sodium monensin salt.
o Calculation for 10 mL of a 2 mM stock solution:
= 2 mmol/L*0.010 L * 692.9 g/mol = 0.01386 g = 13.86 mg

o Tare a sterile microcentrifuge or conical tube on an analytical balance and add 13.86 mg
of the powder.[5]

¢ Dissolve Sodium Monensin:

o Add the prepared 70% ethanol solution to the tube containing the sodium monensin
powder to reach a final volume of 10 mL.

o Cap the tube securely and vortex until the powder is completely dissolved. The resulting
solution should be clear and colorless.[5] Gentle warming in a 37°C water bath can aid
dissolution if needed.[8]

 Sterilization (Optional but Recommended):

o For applications requiring sterility, such as cell culture, filter the stock solution through a
0.22 pm syringe filter into a new sterile conical tube.[5]

» Aliquoting and Storage:

o Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 uL) in sterile
microcentrifuge tubes to prevent repeated freeze-thaw cycles.[5][8]

o Clearly label each aliquot with the compound name, concentration (2 mM, 1000X), solvent
(70% Ethanol), and the date of preparation.[8]

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[1][5]
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Using the Stock Solution:

To achieve a final concentration of 2 uM in cell culture, dilute the 1000X stock solution 1:1000
in your cell culture medium. It is advisable to add monensin during the final 4-24 hours of cell
activation or culture, as prolonged exposure can be toxic.[5]

Mandatory Visualization

The following diagrams illustrate the experimental workflow for preparing the sodium
monensin stock solution and its mechanism of action on the Golgi apparatus.

Experimental Workflow: Sodium Monensin Stock Solution Preparation

Weigh Sodium Monensin Powder Prepare 70% Ethanol

N

Dissolve Powder in 70% Ethanol

:

Vortex to Mix

:

Sterile Filter (0.22 pm)

:

Aliguot into Single-Use Tubes

:

Store at -20°C or -80°C
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Click to download full resolution via product page

Caption: Workflow for preparing a sodium monensin stock solution.

Mechanism of Action: Monensin-Induced Golgi Disruption
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Caption: Monensin disrupts Golgi function via Na+/H+ antiport.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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